Cas no 16323-43-6 (1,4-Benzenediacrylic Acid)

1,4-Benzenediacrylic Acid Properties

Names and Identifiers

• 1,4-Benzenediacrylic acid
• 1,4-Phenylenediacrylic acid
• TEREPHTHALDICINNAMIC ACID
• p-phenylenediacrylic acid
• NSC 133919
• p-Phenylenebis[acrylic acid]
• 2-Propenoic acid, 3,3'-(1,4-phenylene)bis-
• 3,3'-(p-Phenylene)diacrylic acid
• p-phenylendiacrylic acid
• DSSTox_CID_5879
• DSSTox_RID_77957
• DSSTox_GSID_25879
• CBDivE_002295
• Tox21_202476
• 2-Propenoic acid,3,3'-(1,4-phenylene)bis-
• 3-[4-(3-hydroxy-3-oxoprop-1-enyl)phenyl]prop-2-enoic acid
• +Expand

• MDL： MFCD00002698
• InChIKey： AAFXQFIGKBLKMC-UHFFFAOYSA-N
• Inchi： 1S/C12H10O4/c13-11(14)7-5-9-1-2-10(4-3-9)6-8-12(15)16/h1-8H,(H,13,14)(H,15,16)
• SMILES： O([H])C(C([H])=C([H])C1C([H])=C([H])C(C([H])=C([H])C(=O)O[H])=C([H])C=1[H])=O
• BRN： 2579464

Computed Properties

• Exact Mass: 218.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 218.058
• Heavy Atom Count: 16
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 1.88220
• PSA: 74.60000
• Refractive Index: 1.7160 (estimate)
• Boiling Point: 318.88°C (rough estimate)
• Melting Point: 300°C(dec.)(lit.)
• Flash Point: 245.9 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.358

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters